2H-1-Benzopyran-2-one, 6-fluoro-3-nitro-

• Molecular Formula: C9H4FNO4
• Molecular Weight: 209.13 g/mol
• IUPAC Name: 6-fluoro-3-nitrochromen-2-one
• InChI: InChI=1S/C9H4FNO4/c10-6-1-2-8-5(3-6)4-7(11(13)14)9(12)15-8/h1-4H
• InChI Key: JDJZMXAFIRKGGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C=C(C(=O)O2)[N+](=O)[O-]

Description

2H-1-Benzopyran-2-one, 6-fluoro-3-nitro- is a useful research compound. Its molecular formula is C9H4FNO4 and its molecular weight is 209.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Fluoro-2-hydroxybenzaldehyde (7.14 g, 50.96 mmol), diethyl amine hydrochloride (6.70 g, 61.15 mmol) and methyl nitroacetate (5.62 mL, 61.15 mmol) were added together in toluene (90 mL) and stirred together at reflux under a N2 atmosphere. A Dean-Stark apparatus was fitted to the system to remove the H2O generated by the reaction. The reaction was allowed to reflux overnight, after which the mixture was cooled and diluted with H2O. The organic layer was separated, washed with brine, dried over anhydrous Na2SO4 and concentrated. Purification by flash chromatography on silica gel afforded the product as an orange solid (5.90 g, 55%)